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Compound of Interest

Compound Name: Glucovanillin

Cat. No.: B4299294

An In-depth Technical Guide to Glucovanillin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of glucovanillin, covering its
chemical properties, synthesis, biological activities, and analytical methodologies. The
information is intended to support research and development efforts in various scientific and
industrial fields.

Chemical Properties

Glucovanillin, with the CAS number 494-08-6, is a naturally occurring compound found in
vanilla beans.[1][2][3] It is the glucoside of vanillin, meaning it is composed of a vanillin
molecule bonded to a glucose molecule.[3] This glycosylation significantly impacts its chemical
and physical properties compared to vanillin.

Table 1: Chemical and Physical Properties of Glucovanillin
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Property Value Reference
CAS Number 494-08-6 [1112]
Molecular Formula C14H180s [1][2]
Molecular Weight 314.29 g/mol [11[2]
3-methoxy-4-
[(2S,3R,4S,5S,6R)-3,4,5-
IUPAC Name trihydroxy-6- [2]

(hydroxymethyl)oxan-2-
ylJoxybenzaldehyde

Melting Point 189-190 °C [1][3]

Soluble in hot water and

Solubility alcohol; almost insoluble in [1]
ether.[1]

pKa (Predicted) 12.78 £ 0.70 [2]

Appearance Crystalline solid [3]

Synthesis and Natural Occurrence

Glucovanillin is biosynthesized in the green pods of the vanilla plant (Vanilla planifolia).[4]
During the curing process of vanilla beans, the enzyme 3-glucosidase hydrolyzes
glucovanillin into vanillin and glucose, which is responsible for the characteristic flavor and
aroma of vanilla.[3][4]

Enzymatic synthesis is a common method for producing glucovanillin in a laboratory or
industrial setting. This process typically involves the glycosylation of vanillin using a
glycosyltransferase enzyme and a suitable sugar donor.
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Caption: Enzymatic synthesis of glucovanillin from vanillin and a glucose donor.

Biological Activities and Signaling Pathways

Glucovanillin exhibits a range of biological activities that are of interest to researchers in drug
development and food science.

e Antioxidant Properties: Studies have suggested that glucovanillin possesses antioxidant
effects.

» Antimicrobial Activity: Research indicates potential antimicrobial properties for glucovanillin,
making it a candidate for further investigation in medicinal applications.[4]

 Lipase Inhibitor: Glucovanillin has been identified as a potential inhibitor of lipase, an
enzyme involved in fat metabolism.[5]

While the precise signaling pathways through which glucovanillin exerts its effects are still
under investigation, its biological activities suggest interactions with various cellular processes.
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Caption: Overview of the reported biological activities of glucovanillin.

Experimental Protocols for Analysis

Accurate analysis of glucovanillin is crucial for research and quality control. The following are
detailed methodologies for its characterization.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation, identification, and quantification of
glucovanillin.

 Instrumentation: A standard HPLC system equipped with a UV detector is suitable.
e Column: A reversed-phase C18 column is typically used.

» Mobile Phase: A gradient of methanol and water (often with a small amount of acid like
phosphoric acid) is commonly employed.
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o Detection: UV detection at approximately 270 nm and 305 nm is effective for glucovanillin.

[1]

o Sample Preparation: Samples containing glucovanillin are typically extracted with a suitable
solvent, such as ethanol or methanol, filtered, and then injected into the HPLC system.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of glucovanillin.

e Solvent: Deuterated methanol (CDsOD) is a common solvent for NMR analysis of
glucovanillin.

e 1H and 3C NMR: Both proton and carbon NMR spectra are acquired to confirm the structure.
The chemical shifts and coupling constants provide detailed information about the
connectivity of atoms in the molecule.[1]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of

glucovanillin.

« lonization Technique: Liquid Secondary lon Mass Spectrometry (LSIMS) or Electrospray
lonization (ESI) can be used.

e Analysis: The mass spectrum will show a molecular ion peak corresponding to the mass of
glucovanillin (e.g., [M+H]* at m/z 315).[1] Fragmentation patterns can provide further
structural information.
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Caption: A typical experimental workflow for the analysis of glucovanillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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